Cas no 2549046-01-5 (N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide)

• Product Name: N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide
• CAS No: 2549046-01-5
• MF: C₁₅H₂₁FN₄O₂S
• MW: 340.416245222092
• CID: 5314095
• PubChem ID: 154582553
• Update Time: 2025-11-01

N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(6-Cyclopropyl-5-fluoro-4-pyrimidinyl)-3-pyrrolidinyl]-N-methylcyclopropanesulfonamide
• F6788-9393
• AKOS040730083
• 2549046-01-5
• N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide

• Inchi： 1S/C15H21FN4O2S/c1-19(23(21,22)12-4-5-12)11-6-7-20(8-11)15-13(16)14(10-2-3-10)17-9-18-15/h9-12H,2-8H2,1H3
• InChI Key： NFIRXFRYKZTLSR-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N(C)C1CN(C2=C(C(C3CC3)=NC=N2)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.13692526g/mol
• Monoisotopic Mass: 340.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 497.6±55.0 °C(Predicted)
• pka: 5.93±0.39(Predicted)

Additional information on N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide

Research Brief on N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide (CAS: 2549046-01-5)

Recent studies have highlighted the potential of N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide (CAS: 2549046-01-5) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in targeted therapies, particularly in oncology and infectious diseases. The compound's mechanism of action, pharmacokinetics, and safety profile are currently under rigorous investigation, with several preclinical studies demonstrating encouraging results.

The synthesis of N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have optimized the production of this compound, making it more accessible for further research and development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity, ensuring its suitability for biological studies.

In vitro studies have revealed that N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide exhibits potent inhibitory activity against specific molecular targets, including kinases and enzymes involved in critical cellular pathways. These findings suggest its potential as a therapeutic agent for diseases characterized by dysregulated signaling pathways. Furthermore, the compound's selectivity profile minimizes off-target effects, a crucial factor in reducing adverse reactions in clinical settings.

Pharmacokinetic evaluations of N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a half-life conducive to once-daily dosing, which enhances its practicality as a therapeutic agent. Additionally, toxicology studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses in animal models.

Ongoing research is focused on elucidating the full therapeutic potential of N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide. Collaborative efforts between academic institutions and pharmaceutical companies aim to advance this compound into clinical trials, where its efficacy and safety can be further evaluated in human subjects. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of optimal dosing regimens and potential combination therapies.

In conclusion, N-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide represents a significant advancement in the development of targeted therapies. Its unique chemical structure, combined with promising preclinical data, positions it as a candidate for addressing unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it to the forefront of modern medicine.